Cas no 1227580-39-3 (2-Hydroxy-3-methoxy-4-methylpyridine)

• Product Name: 2-Hydroxy-3-methoxy-4-methylpyridine
• CAS No: 1227580-39-3
• MF: C₇H₉NO₂
• MW: 139.151861906052
• CID: 4921177
• Update Time: 2025-06-13

2-Hydroxy-3-methoxy-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-methoxy-4-methylpyridine
• 2-Hydroxy-3-methoxy-4-methylpyridine

• Inchi： 1S/C7H9NO2/c1-5-3-4-8-7(9)6(5)10-2/h3-4H,1-2H3,(H,8,9)
• InChI Key： DYSJOLSDJUDLEO-UHFFFAOYSA-N
• SMILES： O(C)C1C(NC=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 216
• XLogP3: 0.3
• Topological Polar Surface Area: 38.3

Additional information on 2-Hydroxy-3-methoxy-4-methylpyridine

2-Hydroxy-3-methoxy-4-methylpyridine (CAS No. 1227580-39-3): A Comprehensive Overview of Its Properties and Applications

2-Hydroxy-3-methoxy-4-methylpyridine (CAS No. 1227580-39-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This heterocyclic compound, characterized by its pyridine backbone substituted with hydroxy, methoxy, and methyl functional groups, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Its CAS No. 1227580-39-3 is often searched by researchers and industry professionals seeking high-purity reagents for advanced applications.

The growing interest in 2-Hydroxy-3-methoxy-4-methylpyridine is partly driven by its potential role in the development of bioactive molecules. Recent studies highlight its utility in designing drug candidates targeting neurological and metabolic disorders, aligning with the global focus on precision medicine and personalized therapeutics. Additionally, its methoxy and hydroxy groups contribute to its solubility and reactivity, making it a versatile building block for green chemistry initiatives aimed at reducing environmental impact.

In the agrochemical sector, CAS No. 1227580-39-3 is explored for its potential in creating sustainable pesticides and plant growth regulators. With increasing demand for eco-friendly agricultural solutions, this compound’s ability to modulate biological pathways offers a promising avenue for innovation. Searches for "2-Hydroxy-3-methoxy-4-methylpyridine uses in agriculture" reflect this trend, underscoring its relevance in addressing food security challenges.

From a technical perspective, the synthesis and purification of 2-Hydroxy-3-methoxy-4-methylpyridine require meticulous control to ensure high yield and purity. Advanced techniques such as HPLC and NMR spectroscopy are commonly employed to validate its structure, a topic frequently queried in academic forums. The compound’s stability under varying pH conditions also makes it a subject of interest for formulation scientists working on controlled-release systems.

Beyond its industrial applications, CAS No. 1227580-39-3 is gaining traction in material science, particularly in the design of organic semiconductors and coordination polymers. Its electron-donating groups enhance charge transport properties, a feature highly sought after in optoelectronic devices. Queries like "2-Hydroxy-3-methoxy-4-methylpyridine in OLEDs" indicate its emerging role in next-generation technologies.

In summary, 2-Hydroxy-3-methoxy-4-methylpyridine (CAS No. 1227580-39-3) is a multifaceted compound with broad applicability across scientific disciplines. Its chemical versatility, coupled with rising demand for sustainable and high-performance materials, positions it as a key player in modern research and development. As innovation continues, this compound is poised to unlock new possibilities in healthcare, agriculture, and advanced materials.